Cas no 4466-25-5 ( )

• Product Name: &nbsp
• CAS No: 4466-25-5
• MF: C₁₅H₃₀O₄S
• MW: 306.461304187775
• CID: 929607
• PubChem ID: 229558
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 11-butylsulfonylundecanoic acid
• 11-(butylsulfonyl)undecanoic acid
• 11-Butylsulfon-undecansaeure
• 11-Butylsulfo-undecansaeure
• AC1L5HKD
• AC1Q6V1Z
• AG-J-68989
• AR-1C0315
• CTK4I8381
• NSC23325
• DTXSID80281875
• NSC-23325
• 4466-25-5
•  

• Inchi： 1S/C15H30O4S/c1-2-3-13-20(18,19)14-11-9-7-5-4-6-8-10-12-15(16)17/h2-14H2,1H3,(H,16,17)
• InChI Key： FGKIKHQZLAKXAG-UHFFFAOYSA-N
• SMILES： S(CCCC)(CCCCCCCCCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 306.1866
• Monoisotopic Mass: 306.18648061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 71.44